N-allyl-4-methyl-3-nitrobenzenesulfonamide

• IUPAC Name: 4-methyl-3-nitro-N-prop-2-enylbenzenesulfonamide
• InChI: InChI=1S/C10H12N2O4S/c1-3-6-11-17(15,16)9-5-4-8(2)10(7-9)12(13)14/h3-5,7,11H,1,6H2,2H3
• InChI Key: WQSMGBDVLFQXLH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)NCC=C)[N+](=O)[O-]
• Molecular Formula: C10H12N2O4S
• Molecular Weight: 256.28 g/mol

Description

N-allyl-4-methyl-3-nitrobenzenesulfonamide (ANBS) is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. ANBS belongs to the family of sulfonamides, which are known for their antibacterial and antitumor properties.

Scientific Research Applications

• Synthesis and Chemical Transformations :N-allyl-4-methyl-3-nitrobenzenesulfonamide is extensively used in organic synthesis. For example, 2- and 4-Nitrobenzenesulfonamides are used for the preparation of secondary amines and for the protection of amines. They can undergo smooth alkylation to give N-alkylated sulfonamides in near quantitative yields, which can be deprotected readily via Meisenheimer complexes, yielding secondary amines in high yields (Fukuyama, Cheung, & Jow, 1995).

• Catalytic Processes in Organic Synthesis :This compound plays a role in catalytic processes. For instance, it is involved in successive nucleophilic and electrophilic allylation, which is part of the enantioselective synthesis of 2,4-disubstituted pyrrolidines. This process involves an initial enantioselective iridium-catalyzed transfer hydrogenative carbonyl C-allylation followed by Tsuji-Trost N-allylation using 2-nitrobenzenesulfonamide, and subsequent Mitsunobu cyclization provides the N-protected 2,4-disubstituted pyrrolidines (Luo, Xiang, & Krische, 2019).

• Chemical Space Exploration in Solid-Phase Synthesis :N-allyl-4-methyl-3-nitrobenzenesulfonamide and its derivatives are pivotal in exploring chemical space in solid-phase synthesis. Polymer-supported benzenesulfonamides prepared from various immobilized primary amines and nitrobenzenesulfonyl chloride have been used as key intermediates in different chemical transformations, including unusual rearrangements to yield a number of diverse privileged scaffolds (Fülöpová & Soural, 2015).

• Biofilm Inhibition and Cytotoxicity Studies :Derivatives of N-allyl-4-methyl-3-nitrobenzenesulfonamide have been studied for their biofilm inhibitory action against bacterial strains and cytotoxicity. Certain derivatives exhibited suitable inhibitory action against biofilms of bacterial strains such as Escherichia coli and Bacillus subtilis, along with displaying mild cytotoxicity (Abbasi et al., 2020).

• Electrochemical Studies :The electrochemical behavior of derivatives of N-allyl-4-methyl-3-nitrobenzenesulfonamide has been studied, focusing on the reduction processes and stability of radical anions formed during the reactions. These studies are crucial for understanding the redox properties of such compounds (Asirvatham & Hawley, 1974).

• Structural and Computational Chemistry :The structural characterization and electronic properties of compounds related to N-allyl-4-methyl-3-nitrobenzenesulfonamide have been studied using techniques like single-crystal X-ray diffraction and computational methods. This research helps in understanding the molecular interactions and stability of these compounds (Murthy et al., 2018).